Cas no 86423-37-2 (1,3-Propanediamine,N1-(3-aminopropyl)-N1-octyl-)

• Product Name: 1,3-Propanediamine,N1-(3-aminopropyl)-N1-octyl-
• CAS No: 86423-37-2
• MF: C₁₄H₃₃N₃
• MW: 243.431923627853
• CID: 708442
• PubChem ID: 9837711
• Update Time: 2025-04-19

1,3-Propanediamine,N1-(3-aminopropyl)-N1-octyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1-(3-aminopropyl)-N1-octyl-
• 1,3-Propanediamine, N-(3-aminopropyl)-N-octyl-
• 86423-37-2
• DTXSID301016750
• SCHEMBL1537141
• NS00008918

• Inchi： 1S/C14H33N3/c1-2-3-4-5-6-7-12-17(13-8-10-15)14-9-11-16/h2-16H2,1H3
• InChI Key： INAQHJUDGSEXDR-UHFFFAOYSA-N
• SMILES： N(CCCN)(CCCN)CCCCCCCC

Computed Properties

• Exact Mass: 243.267448065g/mol
• Monoisotopic Mass: 243.267448065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.3Ų